4-nitro-5-{[4-(4-pyridinylmethyl)phenyl]amino}phthalonitrile

• IUPAC Name: 4-nitro-5-[4-(pyridin-4-ylmethyl)anilino]benzene-1,2-dicarbonitrile
• InChI: InChI=1S/C20H13N5O2/c21-12-16-10-19(20(25(26)27)11-17(16)13-22)24-18-3-1-14(2-4-18)9-15-5-7-23-8-6-15/h1-8,10-11,24H,9H2
• InChI Key: LIUMFCFROPFOEZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC2=CC=NC=C2)NC3=C(C=C(C(=C3)C#N)C#N)[N+](=O)[O-]
• Molecular Formula: C20H13N5O2
• Molecular Weight: 355.3 g/mol

Description

4-nitro-5-{[4-(4-pyridinylmethyl)phenyl]amino}phthalonitrile, also known as NPPN, is a chemical compound that has been widely used in scientific research. It is a phthalocyanine derivative that has been found to have various applications in the field of chemistry, biochemistry, and materials science.

Mechanism of Action

The mechanism of action of 4-nitro-5-{[4-(4-pyridinylmethyl)phenyl]amino}phthalonitrile is based on its ability to interact with target molecules through non-covalent interactions such as hydrogen bonding, π-π stacking, and electrostatic interactions. Its fluorescent properties allow for the detection of these interactions, making it a valuable tool for studying molecular recognition processes.
Biochemical and Physiological Effects:
4-nitro-5-{[4-(4-pyridinylmethyl)phenyl]amino}phthalonitrile has been found to have low toxicity and is relatively safe for use in laboratory experiments. However, its effects on living organisms are not well understood, and further studies are needed to determine its potential toxicity and physiological effects.

Advantages and Limitations for Lab Experiments

4-nitro-5-{[4-(4-pyridinylmethyl)phenyl]amino}phthalonitrile has several advantages for use in laboratory experiments. It is highly soluble in organic solvents, making it easy to handle and manipulate. Its fluorescent properties make it a valuable tool for studying molecular interactions. However, its limitations include its potential toxicity and the need for further studies to determine its long-term effects.

Future Directions

There are several future directions for the use of 4-nitro-5-{[4-(4-pyridinylmethyl)phenyl]amino}phthalonitrile in scientific research. It can be used for the development of new sensors for the detection of various analytes. Its potential use as a photosensitizer for cancer treatment can also be explored further. Additionally, its interactions with biomolecules can be studied to gain a better understanding of molecular recognition processes.

Scientific Research Applications

4-nitro-5-{[4-(4-pyridinylmethyl)phenyl]amino}phthalonitrile has been extensively used as a fluorescent probe for the detection of various analytes. Its unique optical properties make it an ideal candidate for sensing applications. It has been used for the detection of metal ions, amino acids, and proteins. 4-nitro-5-{[4-(4-pyridinylmethyl)phenyl]amino}phthalonitrile has also been used as a photosensitizer for photodynamic therapy in cancer treatment.